Cas no 38325-25-6 (Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan)

• Product Name: Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan
• CAS No: 38325-25-6
• MF: C₁₀H₁₆O₂S₂
• MW: 232.362840652466
• CID: 54860
• Update Time: 2026-05-14

Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan Chemical and Physical Properties

Names and Identifiers

• Hexahydro-2'3a-dimethylspiro[1,3-dithiolo[4,5-b]furan-2,3'(2'H)-furan]
• 2',3-Dimethyl-3',4-dioxa-2,8-dithiabicyclo[3.3.0]octanespirocyclopentane
• 2',3a-dimethylspiro[6,6a-dihydro-5H-[1,3]dithiolo[4,5-b]furan-2,3'-oxolane]
• SPIRO[2,4-DITHIA-1-METHYL-8-OXABICYCLO[3,3,0]OCTANE-3-3'-(1'-OXA-2'-METHYL)CYCLO
• FEMA No. 3270
• Hexahydro-2',3a-dimethylspiro(1,3-dithiolo(4,5-b)furan-2,3'(2'H)-furan)
• Spiro(1,3-dithiolo(4,5-b)furan-2,3'(2'H)-furan), hexahydro-2',3a-dimethyl-
• Spiro(2,4-dithia-1-methyl-8-oxabicyclo(3.3.0)octane-3,3'-(1'-oxa-2-methyl)cyclopentane)
• Spiro(2,4-dithia-1-methyl-8-oxabicyclo(3.3.0)octane-3,3'-l(1'-oxa-2'-methyl)-cyclopentane
• Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan

• Inchi： 1S/C10H16O2S2/c1-7-10(4-6-11-7)13-8-3-5-12-9(8,2)14-10/h7-8H,3-6H2,1-2H3
• InChI Key： LGPJANFPSFABDB-UHFFFAOYSA-N
• SMILES： CC1OCCC21SC1CCOC1(C)S2

Computed Properties

• Exact Mass: 232.05900

Experimental Properties

• Density: 1.28
• PSA: 69.06000
• LogP: 2.47660
• FEMA: 3270 | SPIRO(2,4-DITHIA-1-METHYL-8-OXABICYCLO(3.3.0)OCTANE-3,3'-(1'-OXA-2'-METHYL)-CYCLOPENTANE)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals Monothioketals

Additional information on Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan

Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan: A Comprehensive Overview

The compound with CAS No 38325-25-6, commonly referred to as Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan, is a unique organic molecule with a complex structure and diverse applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by the fusion of a dithiolane ring and a furan ring, creating a highly functionalized framework.

Recent studies have highlighted the potential of Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan in various fields, including materials science and pharmaceuticals. Its unique electronic properties and structural flexibility make it an attractive candidate for applications in drug delivery systems and advanced materials. Researchers have explored its ability to act as a scaffold for bioactive molecules, leveraging its ability to form hydrogen bonds and participate in π-π interactions.

The synthesis of Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan involves a multi-step process that typically begins with the preparation of the dithiolane precursor. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 140°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions. The dithiolane ring contributes to its stability under thermal and oxidative conditions, making it ideal for applications that require robust chemical structures.

One of the most promising areas of research involving Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan is its role in drug design. Scientists have investigated its ability to modulate enzyme activity and interact with biological membranes. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development.

Environmental considerations are also a key focus in the study of this compound. Researchers have assessed its biodegradability and potential ecological impact. Results indicate that under aerobic conditions, the compound undergoes microbial degradation within 60 days, demonstrating its compatibility with sustainable practices.

In conclusion, Hexahydro-2'3a-dimethylspiro1,3-dithiolo4,5-bfuran-2,3'(2'h)-furan (CAS No 38325-25-6) is a versatile compound with significant potential across multiple industries. Its unique structure and functional properties make it a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in modern chemistry.